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Compound of Interest

Compound Name: Benoxafos

Cat. No.: B1667999

For Researchers, Scientists, and Drug Development Professionals
Introduction

Benoxafos, with the CAS number 16759-59-4, is an organothiophosphate compound
belonging to the benzoxazole chemical class. Its primary reported activities are as an acaricide
and insecticide. This technical guide provides a comprehensive overview of the known
information regarding Benoxafos, including its chemical properties, mechanism of action, and
potential research applications. Due to the limited publicly available research specifically on
Benoxafos, this guide supplements direct information with data and protocols from closely
related organophosphate pesticides and benzoxazole derivatives to provide a thorough
understanding of its potential uses in a research context.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Benoxafos is presented in the table
below.
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Property Value

IUPAC Name S-[(5,7-dichloro-1,3-benzoxazol-2-yl)methyl]
0,0-diethyl phosphorodithioate

Molecular Formula C12H14CI2NO3PS2

Molecular Weight 386.24 g/mol

CAS Number 16759-59-4

Appearance Solid powder

Purity >98% (typical)

Mechanism of Action: Acetylcholinesterase
Inhibition

As an organophosphate pesticide, the primary mechanism of action for Benoxafos is the
inhibition of the enzyme acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous

system of both insects and mammals, responsible for the hydrolysis of the neurotransmitter

acetylcholine.

The inhibition of AChE by organophosphates like Benoxafos leads to an accumulation of
acetylcholine at the synaptic cleft. This results in continuous stimulation of cholinergic
receptors, leading to hyperexcitation of the nervous system, paralysis, and ultimately, death of
the target organism. Benoxafos is specifically classified as a weak acetylcholinesterase
(AChE) inhibitor.
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Figure 1. Signaling pathway of Benoxafos via acetylcholinesterase inhibition.

Research Applications

While specific research applications for Benoxafos are not widely documented, its chemical
structure and mechanism of action suggest several potential areas of investigation for
researchers.

Acaricidal and Insecticidal Efficacy Screening

The primary reported use of Benoxafos is for controlling mites (acaricide) and insects
(insecticide). Research in this area would involve determining its efficacy against a range of
agricultural and public health pests.

Experimental Workflow for Efficacy Screening:
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Figure 2. Experimental workflow for acaricidal/insecticidal efficacy screening.

Cholinesterase Inhibition Assays

As a known AChE inhibitor, Benoxafos can be used as a reference compound in studies
aimed at discovering new pesticides or in toxicological research to understand the effects of
organophosphates on various organisms.
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Benzoxazole Moiety Research

The benzoxazole core in Benoxafos is a scaffold found in many biologically active compounds.
Researchers in medicinal chemistry and drug discovery could use Benoxafos as a starting
point for the synthesis of novel derivatives with potential applications beyond pest control, such
as antimicrobial or other therapeutic agents.

Experimental Protocols
Acetylcholinesterase Inhibition Assay (Eliman's Method)

This protocol provides a detailed methodology for determining the in vitro inhibition of
acetylcholinesterase by Benoxafos.

Materials:

Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel, human recombinant)
o Acetylthiocholine iodide (ATCI) - substrate

o 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

e Phosphate buffer (e.g., 0.1 M, pH 8.0)

» Benoxafos

e Solvent for Benoxafos (e.g., DMSO)

» 96-well microplate

Microplate reader

Procedure:

o Preparation of Reagents:

o Prepare a stock solution of AChE in phosphate buffer.

o Prepare a stock solution of ATCI in deionized water.
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o Prepare a stock solution of DTNB in phosphate buffer.

o Prepare a stock solution of Benoxafos in a suitable solvent (e.g., DMSO) and then
prepare serial dilutions in phosphate buffer.

e Assay Protocol:
o In a 96-well microplate, add the following to each well in the specified order:
» Phosphate buffer
» Benoxafos solution (or solvent for control)
= AChE solution

o Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a defined period
(e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

o Add DTNB solution to each well.
o Initiate the reaction by adding the substrate (ATCI) solution to each well.

o Immediately start monitoring the change in absorbance at 412 nm over time using a
microplate reader. The yellow color produced is due to the reaction of the product of
acetylcholine hydrolysis (thiocholine) with DTNB.

e Data Analysis:

[¢]

Calculate the rate of reaction (change in absorbance per minute) for each concentration of
Benoxafos.

o Determine the percentage of inhibition for each concentration relative to the control (no
inhibitor).

o Plot the percentage of inhibition against the logarithm of the Benoxafos concentration to
determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the
enzyme activity).
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Quantitative Data

Specific quantitative data for the acaricidal, insecticidal, or AChE inhibitory activity of
Benoxafos is not readily available in the public domain. Researchers are encouraged to
perform dose-response studies to determine key parameters such as LC50 (lethal
concentration for 50% of the population) for target pests and IC50 for acetylcholinesterase
inhibition. For comparative purposes, the table below presents typical ranges of such values for
other organophosphate pesticides.

Typical Value Range for

Parameter Organism/Enzyme
Organophosphates
LC50 Various insect species 0.01 - 100 mg/L
LD50 Various mite species 0.1 - 50 pg/cmz
IC50 Acetylcholinesterase 1nM-100 uM
Conclusion

Benoxafos is an organothiophosphate with a benzoxazole core, functioning as a weak
acetylcholinesterase inhibitor. While its primary application is in pest control, its chemical
structure and mechanism of action present opportunities for broader research in areas such as
toxicology, environmental science, and medicinal chemistry. The lack of extensive public data
on Benoxafos underscores the need for further investigation to fully characterize its biological
activity and potential applications. The experimental protocols and workflows provided in this
guide offer a starting point for researchers interested in exploring the properties of this
compound.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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